Cas no 946213-61-2 ((3-methoxyphenyl)methyl 1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate)

• Product name: (3-methoxyphenyl)methyl 1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 946213-61-2
• MF: C₁₈H₁₆BrN₃O₃
• MW: 402.241943359375
• CID: 5443308

(3-methoxyphenyl)methyl 1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• FPPUWSRGPSOWOB-UHFFFAOYSA-N
• (3-methoxyphenyl)methyl 1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C18H16BrN3O3/c1-12-17(20-21-22(12)15-8-6-14(19)7-9-15)18(23)25-11-13-4-3-5-16(10-13)24-2/h3-10H,11H2,1-2H3
• InChI Key： FPPUWSRGPSOWOB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Br)C=C2)C(C)=C(C(OCC2=CC=CC(OC)=C2)=O)N=N1

Additional information on (3-methoxyphenyl)methyl 1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

Recent Advances in the Study of (3-methoxyphenyl)methyl 1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate (CAS: 946213-61-2)

The compound (3-methoxyphenyl)methyl 1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate (CAS: 946213-61-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the efficient synthesis of this triazole derivative via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used click chemistry approach. The presence of the 4-bromophenyl and 3-methoxyphenyl groups in the structure has been shown to enhance its binding affinity to specific biological targets, including enzymes involved in inflammatory pathways. Researchers have also noted its stability under physiological conditions, making it a promising scaffold for further derivatization.

In vitro and in vivo studies have demonstrated that (3-methoxyphenyl)methyl 1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate exhibits notable anti-inflammatory and anticancer properties. Specifically, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and suppress the proliferation of certain cancer cell lines, such as MCF-7 and A549. These findings suggest its potential as a lead compound for developing novel anti-inflammatory and anticancer agents.

Further investigations into the pharmacokinetics and toxicity profile of this compound are underway. Preliminary data indicate favorable absorption and distribution properties, with low cytotoxicity observed in normal cell lines. However, more comprehensive studies are needed to fully elucidate its mechanism of action and optimize its therapeutic efficacy.

In conclusion, (3-methoxyphenyl)methyl 1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate represents a promising candidate for drug development, with its multifaceted biological activities and synthetic accessibility. Future research should focus on structural optimization and preclinical evaluation to advance its potential clinical applications.